2H-Pyran-2-one, 3-((2-(1,1-dimethylethyl)-5-methylphenyl)thio)-5,6-dihydro-4-hydroxy-6-(4-(2-hydroxyethoxy)phenyl)-6-(2-phenylethyl)-

• CAS No.: 197915-34-7
• Molecular Formula: C32H36O5S
• Molecular Weight: 532.7 g/mol
• IUPAC Name: 5-(2-tert-butyl-5-methylphenyl)sulfanyl-4-hydroxy-2-[4-(2-hydroxyethoxy)phenyl]-2-(2-phenylethyl)-3H-pyran-6-one
• InChI: InChI=1S/C32H36O5S/c1-22-10-15-26(31(2,3)4)28(20-22)38-29-27(34)21-32(37-30(29)35,17-16-23-8-6-5-7-9-23)24-11-13-25(14-12-24)36-19-18-33/h5-15,20,33-34H,16-19,21H2,1-4H3
• InChI Key: DPIZCFCWCXWPKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)(C)C)SC2=C(CC(OC2=O)(CCC3=CC=CC=C3)C4=CC=C(C=C4)OCCO)O

Description

2H-Pyran-2-one, 3-((2-(1,1-dimethylethyl)-5-methylphenyl)thio)-5,6-dihydro-4-hydroxy-6-(4-(2-hydroxyethoxy)phenyl)-6-(2-phenylethyl)- is a useful research compound. Its molecular formula is C32H36O5S and its molecular weight is 532.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Deprotection of 1.75 g (2.7 mmol) of 6-{4-[2-(tert-butyl-dimethyl-silanyloxy)-ethoxy]-phenyl }-3-(2-tert-butyl-5-methyl-phenylsulfanyl)-4-hydroxy-6-phenethyl-5,6-dihydro-pyran-2-one (prepared in the paragraph above) was accomplished as described in General Method 8 using 5.4 mL (5.4 mmol) of 1M tetrabutylammonium fluoride and 10 mL of THF. Purification by silica gel chromatography, eluting with MeOH:(50% Hexane-50% CH2Cl2) (1:99 to 5:95) gave the title compound, m.p. 154°-156° C.